![molecular formula C4H9NO2 B1272356 (3S)-3-aminobutanoic acid CAS No. 3775-72-2](/img/structure/B1272356.png)
(3S)-3-aminobutanoic acid
Overview
Description
“(3S)-3-aminobutanoic acid” is a chemical compound with the molecular formula C4H9NO2 . It is used as a drug intermediate .
Synthesis Analysis
An improved, greener process for the enantioselective chemoenzymatic synthesis of (S)-3-aminobutanoic acid has been developed . The reaction steps comprise an initial aza-Michael addition starting from cheap prochiral compounds, subsequent enzymatic resolution via aminolysis using commercially available Candida antarctica lipase B in a solvent-free one-pot process, hydrolysis of the resulting ester, and removal of the N-benzyl moiety via hydrogenation .Molecular Structure Analysis
The (S)-3-Aminobutanoic acid molecule contains a total of 15 bonds. There are 6 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 carboxylic acid (aliphatic), 1 primary amine (aliphatic), and 1 hydroxyl group .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 103.12 g/mol . It has a density of 1.105 g/cm^3, a melting point of 189-191℃ (dec.), a boiling point of 223.6°C at 760 mmHg, and a flash point of 89°C . It is soluble and has a vapor pressure of 0.0352mmHg at 25°C .Scientific Research Applications
Vibrational Spectra and Dimer Structure
A study by Yalagi (2022) on the vibrational spectra of 3-Aminobutanoic acid, particularly in its zwitterionic form, found that it forms a stable zwitterionic dimer structure in a water solvent medium. This structure is characterized by specific IR and Raman modes, suggesting its potential applications in spectroscopic analysis and structural studies of amino acids (Yalagi, 2022).
Enantioselective Synthesis
Research by Estermann and Seebach (1988) highlighted the enantioselective synthesis of 3-Aminobutanoic Acid, demonstrating its availability for further chemical modifications. This process involved diastereoselective alkylation, presenting opportunities for creating various derivatives with potential applications in medicinal chemistry (Estermann & Seebach, 1988).
Greener Synthesis Approaches
A greener synthesis process for (S)-3-Aminobutanoic acid was developed by Weiss, Brinkmann, and Gröger (2010). Their approach, which includes enzymatic resolution and one-pot processes, showcases the potential for sustainable and efficient synthesis methods. The process achieved a high enantiomeric excess and yield, emphasizing the compound's accessibility for research and industrial applications while minimizing environmental impact (Weiss, Brinkmann, & Gröger, 2010).
Structural Studies in Solid State
Seebach and colleagues (1997) investigated the structures of cyclo-β-peptides derived from 3-Aminobutanoic acid. Their research, which included powder diffraction data analysis, revealed that these compounds form tubular structures in the solid state, contributing to the understanding of peptide and amino acid conformations and their potential applications in materials science (Seebach et al., 1997).
Involvement in Neurotransmission
Research by Andruszkiewicz and Silverman (1990) on 4-Amino-3-alkylbutanoic acids, related to 3-Aminobutanoic acid, showed their role as substrates for gamma-aminobutyric acid aminotransferase. This finding is crucial for understanding the compound's potential involvement in neurotransmission and its possible applications in neurochemistry and drug design (Andruszkiewicz & Silverman, 1990).
Safety and Hazards
properties
IUPAC Name |
(3S)-3-aminobutanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO2/c1-3(5)2-4(6)7/h3H,2,5H2,1H3,(H,6,7)/t3-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQEBBZSWEGYTPG-VKHMYHEASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CC(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40375805 | |
Record name | (S)-3-AMINOBUTYRIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40375805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
103.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3775-72-2 | |
Record name | (S)-3-AMINOBUTYRIC ACID | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40375805 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)3-Amino-butyric acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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